Cas no 2230803-76-4 (5-phenyl-1,3-thiazole-4-sulfonyl chloride)

• Product Name: 5-phenyl-1,3-thiazole-4-sulfonyl chloride
• CAS No: 2230803-76-4
• MF: C₉H₆ClNO₂S₂
• MW: 259.732438564301
• CID: 6285023
• PubChem ID: 137552103
• Update Time: 2025-05-20

5-phenyl-1,3-thiazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-1,3-thiazole-4-sulfonyl chloride
• EN300-2010730
• 2230803-76-4
• AKOS038556475
• 5-Phenylthiazole-4-sulfonyl chloride
• starbld0028871

• Inchi： 1S/C9H6ClNO2S2/c10-15(12,13)9-8(14-6-11-9)7-4-2-1-3-5-7/h1-6H
• InChI Key： BAFWOMVYNLQOEW-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C2C=CC=CC=2)SC=N1)(=O)=O

Computed Properties

• Exact Mass: 258.9528485g/mol
• Monoisotopic Mass: 258.9528485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.6Ų

Additional information on 5-phenyl-1,3-thiazole-4-sulfonyl chloride

Introduction to 5-phenyl-1,3-thiazole-4-sulfonyl chloride (CAS No: 2230803-76-4)

5-phenyl-1,3-thiazole-4-sulfonyl chloride is a versatile sulfonating agent widely utilized in pharmaceutical and chemical synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 2230803-76-4, belongs to the thiazole sulfonamide class, which has garnered significant attention in recent years due to its broad spectrum of biological activities. The structural motif of thiazole, combined with the sulfonyl chloride functionality, makes it an invaluable intermediate in the development of novel therapeutic agents.

The compound features a thiazole ring substituted with a phenyl group at the 5-position and a sulfonyl chloride group at the 4-position. This unique arrangement enhances its reactivity, allowing for further functionalization through nucleophilic substitution reactions. In pharmaceutical research, such derivatives are often explored for their potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds.

Recent studies have highlighted the importance of thiazole sulfonamides in medicinal chemistry. For instance, modifications of the thiazole core have been shown to modulate enzyme activity and binding affinity in target proteins. The introduction of a sulfonyl chloride group at the 4-position not only facilitates further derivatization but also improves solubility and bioavailability in drug formulations. This has led to increased interest in synthesizing analogs of 5-phenyl-1,3-thiazole-4-sulfonyl chloride for preclinical and clinical evaluations.

In synthetic chemistry, 5-phenyl-1,3-thiazole-4-sulfonyl chloride serves as a key building block for constructing more complex molecules. Its ability to undergo reactions such as nucleophilic aromatic substitution and amidation makes it particularly useful in the preparation of sulfonamides and other heterocyclic compounds. These derivatives are frequently investigated for their pharmacological properties, including interactions with biological receptors and enzymes.

The pharmaceutical industry has been particularly keen on exploring thiazole derivatives due to their structural diversity and biological relevance. For example, thiazole-based drugs like Candesartan (an angiotensin II receptor antagonist) and Thiabendazole (an anthelmintic) demonstrate the therapeutic potential of this scaffold. The compound 5-phenyl-1,3-thiazole-4-sulfonyl chloride is being studied as a precursor for developing new drugs that target similar mechanisms.

Advances in computational chemistry have further accelerated the discovery of novel thiazole sulfonamides. Molecular modeling techniques allow researchers to predict the binding affinity and metabolic stability of potential drug candidates before experimental synthesis. This approach has been instrumental in optimizing lead compounds derived from 5-phenyl-1,3-thiazole-4-sulfonyl chloride, reducing time-to-market for new pharmaceuticals.

The synthesis of 5-phenyl-1,3-thiazole-4-sulfonyl chloride typically involves multi-step reactions starting from commercially available precursors. Key steps include cyclization to form the thiazole ring followed by sulfonylation with phosphorus oxychloride or chlorosulfonic acid. The resulting intermediate is then treated with phenyl groups via Friedel-Crafts acylation or similar methods. These synthetic pathways highlight the compound's accessibility while maintaining high yields and purity standards required for pharmaceutical applications.

In conclusion, 5-phenyl-1,3-thiazole-4-sulfonyl chloride (CAS No: 2230803-76-4) is a critical intermediate in modern drug discovery. Its unique structural features enable diverse chemical modifications, making it a valuable tool for medicinal chemists. As research continues to uncover new therapeutic applications for thiazole derivatives, this compound will remain at the forefront of pharmaceutical innovation.